Cas no 94071-02-0 (L-Lysine,N2,N6-di-D-gluconoyl- (9CI))

• Product name: L-Lysine,N2,N6-di-D-gluconoyl- (9CI)
• CAS No: 94071-02-0
• MF: C₁₈H₃₄N₂O₁₄
• MW: 502.467566967011
• CID: 809843
• PubChem ID: 44153819

L-Lysine,N2,N6-di-D-gluconoyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N2,N6-di-D-gluconoyl- (9CI)
• (2S)-2,6-bis[[(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoyl]amino]hexanoic acid
• N2,N6-di-D-gluconoyl-L-lysine
• DTXSID40240367
• 94071-02-0
• EINECS 301-802-6
• NS00039952

• Inchi： InChI=1S/C18H34N2O14/c21-5-8(23)10(25)12(27)14(29)16(31)19-4-2-1-3-7(18(33)34)20-17(32)15(30)13(28)11(26)9(24)6-22/h7-15,21-30H,1-6H2,(H,19,31)(H,20,32)(H,33,34)/t7-,8+,9+,10+,11+,12-,13-,14+,15+/m0/s1
• InChI Key： KIKVLMJAIJTXBU-RUGJADPBSA-N
• SMILES： C(CCNC(=O)C(C(C(C(CO)O)O)O)O)CC(C(=O)O)NC(=O)C(C(C(C(CO)O)O)O)O

Computed Properties

• Exact Mass: 502.201
• Monoisotopic Mass: 502.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 17
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.8
• Topological Polar Surface Area: 298A^2